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Compound of Interest

Compound Name: 2-Chloro-5-cyclopropoxyaniline

Cat. No.: B14830598

Get Quote

2-Chloro-5-nitroaniline is a substituted aromatic amine that serves as a key intermediate in the

synthesis of various organic compounds, including dyes, pigments, and potentially, active

pharmaceutical ingredients.[1] Its molecular structure, featuring a chlorine atom, a nitro group,

and an amino group on a benzene ring, confers a high degree of reactivity and a significant

toxicological profile.[1] This guide provides a detailed examination of its hazard profile, outlines

protocols for safe handling and emergency response, and is intended for professionals in

research and development who may handle this or structurally related compounds. The

causality behind the stringent protocols described herein stems from the compound's

classification as highly toxic upon acute exposure through all primary routes—oral, dermal, and

inhalation.[2][3]

Section 1: Hazard Identification and Comprehensive
Risk Assessment
A thorough understanding of a chemical's hazards is the foundation of laboratory safety. For 2-

Chloro-5-nitroaniline, the risks are severe, necessitating stringent control measures. The

compound is classified as fatal if swallowed, in contact with skin, or if inhaled.[2][3]

Furthermore, it is suspected of causing genetic defects and may cause damage to organs

through prolonged or repeated exposure.[3]
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GHS Classification and Toxicological Summary
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. The classifications for 2-

Chloro-5-nitroaniline are summarized below.
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Hazard Class Category
GHS Hazard
Statement

Signal Word Pictograms

Acute Toxicity,

Oral
Category 2

H300: Fatal if

swallowed
Danger 💀

Acute Toxicity,

Dermal
Category 1

H310: Fatal in

contact with skin
Danger 💀

Acute Toxicity,

Inhalation
Category 2

H330: Fatal if

inhaled
Danger 💀

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Danger ❗

Serious Eye

Damage/Irritation
Category 2A

H319: Causes

serious eye

irritation

Danger ❗

Germ Cell

Mutagenicity
Category 2

H341: Suspected

of causing

genetic defects

Danger ⚕️

Specific Target

Organ Toxicity

(Repeated

Exposure)

Category 2

H373: May

cause damage to

organs (blood

and

hematopoietic

system) through

prolonged or

repeated

exposure

Danger ⚕️

Hazardous to the

Aquatic

Environment,

Long-term

Category 2

H411: Toxic to

aquatic life with

long lasting

effects

Danger 🌳

Data sourced from multiple safety data sheets.[2][3][4][5]
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The primary target organs for this compound include the blood and the hematopoietic system.

[1][5] Exposure can lead to methemoglobinemia, a condition where the iron in hemoglobin is

oxidized, rendering it unable to transport oxygen effectively.[6][7]

Section 2: Protocol for Safe Handling, Storage, and
Engineering Controls
Given the high acute toxicity of 2-Chloro-5-nitroaniline, a multi-layered approach to risk

mitigation is essential. This involves a combination of engineering controls, administrative

procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
The primary principle is to minimize the possibility of exposure. All work with 2-Chloro-5-

nitroaniline must be conducted in a properly functioning chemical fume hood.[6] The fume hood

acts as the primary containment, protecting the user from inhaling the dust or vapors. For

procedures that may generate dust, a glovebox or other closed system provides an even

higher level of containment.[3]

Standard Operating Procedure (SOP) for Handling
Preparation: Before handling, ensure the chemical fume hood is operational. Designate a

specific area within the hood for the work and cover the surface with absorbent, disposable

bench paper.

Personal Protective Equipment (PPE): Don a lab coat, chemical-resistant gloves (inspected

for integrity before use), and tightly fitting safety goggles.[2] For handling larger quantities or

when there is a risk of splashing, a face shield is also required.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood.

Use non-sparking tools to prevent ignition sources.[2]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[3] Decontaminate all equipment used.

Waste Disposal: All contaminated materials (gloves, bench paper, etc.) and excess chemical

must be disposed of as hazardous waste in a clearly labeled, sealed container, following
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institutional and local regulations.[2][3]

Storage Requirements
2-Chloro-5-nitroaniline should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][5]

The container must be kept tightly sealed.[2][4] The storage area should be locked and

accessible only to authorized personnel.[2][3]
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Preparation

Handling in Fume Hood

Cleanup and Disposal

Verify Fume Hood Operation

Don Appropriate PPE

Proceed if functional

Weigh and Transfer Chemical

Perform Experiment

Decontaminate Equipment

Dispose of Hazardous Waste

Wash Hands Thoroughly
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Clothing, Wash Skin Rinse Eyes with Water Rinse Mouth (if conscious)

Seek Immediate Emergency Medical Help

Click to download full resolution via product page

Caption: Emergency first-aid response flowchart for exposure.

Conclusion
2-Chloro-5-nitroaniline is a highly hazardous substance that demands the utmost respect and

adherence to stringent safety protocols. Its high acute toxicity, coupled with the potential for

long-term health effects, necessitates a comprehensive safety plan encompassing engineering

controls, meticulous handling procedures, and thorough emergency preparedness. By

understanding the underlying reasons for these precautions—the compound's ability to cause

systemic toxicity and potential genetic damage—researchers can work safely and responsibly,

ensuring both personal safety and the integrity of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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